Cas no 118469-14-0 (1H-Benzimidazole-1-methanol,6-fluoro-2-methyl-)

• Product name: 1H-Benzimidazole-1-methanol,6-fluoro-2-methyl-
• CAS No: 118469-14-0
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• CID: 132949
• PubChem ID: 45078134

1H-Benzimidazole-1-methanol,6-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-methanol,6-fluoro-2-methyl-
• 1H-Benzimidazole-1-methanol,6-fluoro-2-methyl-(9CI)
• (6-Fluoro-2-methyl-1H-benzo[d]imidazol-1-yl)methanol
• 118469-14-0

• Inchi： InChI=1S/C9H9FN2O/c1-6-11-8-3-2-7(10)4-9(8)12(6)5-13/h2-4,13H,5H2,1H3
• InChI Key： IENFDRXDOVNSLR-UHFFFAOYSA-N
• SMILES： FC1=CC2N(CO)C(C)=NC=2C=C1

Computed Properties

• Exact Mass: 180.06997
• Monoisotopic Mass: 180.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38A^2

Experimental Properties

• PSA: 38.05